Cas no 2549015-19-0 (2-cyclopropyl-4-ethyl-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]pyrimidine)

• Product Name: 2-cyclopropyl-4-ethyl-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]pyrimidine
• CAS No: 2549015-19-0
• MF: C₁₇H₂₁FN₆
• MW: 328.387245893478
• CID: 5312782
• PubChem ID: 154828778
• Update Time: 2025-06-29

2-cyclopropyl-4-ethyl-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2549015-19-0
• AKOS040729473
• F6788-0911
• 2-cyclopropyl-4-ethyl-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]pyrimidine
• 2-Cyclopropyl-4-ethyl-6-[4-(5-fluoro-2-pyrimidinyl)-1-piperazinyl]pyrimidine

• Inchi： 1S/C17H21FN6/c1-2-14-9-15(22-16(21-14)12-3-4-12)23-5-7-24(8-6-23)17-19-10-13(18)11-20-17/h9-12H,2-8H2,1H3
• InChI Key： OXADJWPDRMCWJW-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(N2CCN(C3=NC=C(F)C=N3)CC2)=CC(CC)=N1

Computed Properties

• Exact Mass: 328.18117286g/mol
• Monoisotopic Mass: 328.18117286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.9±60.0 °C(Predicted)
• pka: 8.69±0.41(Predicted)

Additional information on 2-cyclopropyl-4-ethyl-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]pyrimidine

Research Brief on 2-cyclopropyl-4-ethyl-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]pyrimidine (CAS: 2549015-19-0)

The compound 2-cyclopropyl-4-ethyl-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]pyrimidine (CAS: 2549015-19-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of this compound as a potent kinase inhibitor, with particular efficacy against specific cancer-related kinases. The structural features of the molecule, including the cyclopropyl and ethyl substituents, along with the fluoropyrimidine moiety, contribute to its high binding affinity and selectivity. Computational modeling and in vitro assays have demonstrated its ability to disrupt key signaling pathways involved in tumor proliferation and survival.

One of the most promising aspects of this compound is its pharmacokinetic profile. Preclinical studies have shown favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a viable candidate for further development. Additionally, its low toxicity profile in animal models suggests a wide therapeutic window, which is crucial for its potential translation into clinical trials.

Recent synthetic routes for 2-cyclopropyl-4-ethyl-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]pyrimidine have been optimized to improve yield and purity. Novel catalytic methods and green chemistry approaches have been employed to reduce the environmental impact of its production. These advancements are critical for scaling up synthesis while maintaining cost-effectiveness and sustainability.

In conclusion, 2-cyclopropyl-4-ethyl-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]pyrimidine represents a promising therapeutic agent with significant potential in oncology. Further research is needed to explore its efficacy in combination therapies and its performance in human clinical trials. The ongoing studies and developments in this area underscore the compound's importance in the future of targeted cancer treatments.